Cas no 1807111-52-9 (3,4-Bis(trifluoromethyl)-2-formylbenzoic acid)

• Product Name: 3,4-Bis(trifluoromethyl)-2-formylbenzoic acid
• CAS No: 1807111-52-9
• MF: C₁₀H₄F₆O₃
• MW: 286.127384185791
• CID: 4794107
• Update Time: 2023-08-17

3,4-Bis(trifluoromethyl)-2-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-formylbenzoic acid

• Inchi： 1S/C10H4F6O3/c11-9(12,13)6-2-1-4(8(18)19)5(3-17)7(6)10(14,15)16/h1-3H,(H,18,19)
• InChI Key： MKROSWULFJQPJR-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(C(=O)O)C=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4